Cas no 119764-79-3 (Dodecanoic acid,4-(iodo-125I)phenyl ester (9CI))

• Product Name: Dodecanoic acid,4-(iodo-125I)phenyl ester (9CI)
• CAS No: 119764-79-3
• MF: C₁₈H₂₇IO₂
• MW: 400.310410737991
• CID: 167101
• PubChem ID: 147819
• Update Time: 2025-04-19

Dodecanoic acid,4-(iodo-125I)phenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid,4-(iodo-125I)phenyl ester (9CI)
• 2-(4-iodophenyl)dodecanoate
• 4-iodophenyllaurate
• 4-(~125~I)iodophenyl dodecanoate
• Dodecanoic acid, 4-(iodo-125I)phenyl ester
• p-Iodophenyllauric acid
• DTXSID00923104
• (4-(125I)iodanylphenyl) dodecanoate
• 119764-79-3

• Inchi： 1S/C18H27IO2/c1-2-3-4-5-6-7-8-9-10-11-18(20)21-17-14-12-16(19)13-15-17/h12-15H,2-11H2,1H3/i19-2
• InChI Key： RTVTZBRXNQFAQG-GBVACIEGSA-N
• SMILES： [125I]C1C=CC(=CC=1)OC(CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 402.10521
• Monoisotopic Mass: 400.105729
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 7.5

Experimental Properties

• Density: 1.28
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.528
• PSA: 26.3